Cas no 51219-88-6 (Sulfolane-d8)

• Product Name: Sulfolane-d8
• CAS No: 51219-88-6
• MF: C₄H₈O₂S
• MW: 128.219413757324
• CID: 934984
• PubChem ID: 2733922
• Update Time: 2025-06-26

Sulfolane-d8 Chemical and Physical Properties

Names and Identifiers

• tetramethylene-d8 sulfone
• Sulfolane-d8
• AKOS030227982
• 126-33-0 (unlabeled)
• CS-0567868
• Sulpholane-D8 >99 Atom % D
• Tetramethylene-sulfone-d8; Octadeuteriothiolane 1,1-dioxide
• HY-34444S
• 2,2,3,3,4,4,5,5-octadeuteriothiolane 1,1-dioxide
• 1,1-Dioxothiolan-d8
• Sulfolane-d8, 98 atom % D, 97% (CP)
• 51219-88-6
• (?H?)-1
• E?-thiolane-1,1-dione
• D98473
• DA-69371

• Inchi： 1S/C4H8O2S/c5-7(6)3-1-2-4-7/h1-4H2/i1D2,2D2,3D2,4D2
• InChI Key： HXJUTPCZVOIRIF-SVYQBANQSA-N
• SMILES： S1(C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H])(=O)=O

Computed Properties

• Exact Mass: 128.07500
• Monoisotopic Mass: 128.075
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.8
• Topological Polar Surface Area: 42.5A^2

Experimental Properties

• Color/Form: Not available
• Melting Point: 25-27 °C
• Boiling Point: 283-285 °C
• Flash Point: 177 °C
• PSA: 42.52000
• LogP: 1.27580
• Solubility: Not available

Sulfolane-d8 Security Information

• Hazard Category Code： 22
• Safety Instruction： S25
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S25

Additional information on Sulfolane-d8

Sulfolane-d8: A Comprehensive Overview

Sulfolane-d8, also known by its CAS registry number 51219-88-6, is a highly specialized compound that has garnered significant attention in various scientific and industrial applications. This compound is a deuterated derivative of sulfolane, a well-known polar aprotic solvent. The deuterium substitution in Sulfolane-d8 imparts unique properties, making it invaluable in fields such as nuclear magnetic resonance (NMR) spectroscopy, chemical synthesis, and materials science.

The structure of Sulfolane-d8 consists of a sulfolane ring with eight deuterium atoms strategically incorporated. This modification not only enhances its stability but also significantly alters its spectroscopic properties. Recent studies have highlighted the importance of deuterium labeling in improving the resolution and sensitivity of NMR experiments, particularly in complex molecular systems. By using Sulfolane-d8 as a solvent or reference compound, researchers can achieve more accurate and reliable results in their analyses.

One of the most notable applications of Sulfolane-d8 is in the field of NMR spectroscopy. Traditional sulfolane is already a popular solvent due to its high boiling point and ability to dissolve a wide range of compounds. However, the deuterated version eliminates the broad singlet caused by protium in the proton NMR spectrum, providing a cleaner baseline and improved spectral clarity. This makes Sulfolane-d8 an indispensable tool for studying complex molecular interactions and dynamic processes at the atomic level.

Beyond its role in spectroscopy, Sulfolane-d8 has found applications in organic synthesis as a versatile reagent. Its ability to stabilize transition states and intermediates makes it valuable in catalytic processes and organocatalysis. Recent research has demonstrated its potential in asymmetric synthesis, where precise control over stereochemistry is crucial. The deuterium substitution also allows for easier tracking of reaction pathways using isotopic labeling techniques.

In addition to these advancements, Sulfolane-d8 has been explored for its potential in materials science. Its unique physical properties, such as high thermal stability and low volatility, make it suitable for use in polymer chemistry and nanotechnology. Scientists are currently investigating its role as a precursor for advanced materials with tailored electronic and mechanical properties.

The production of Sulfolane-d8 involves sophisticated chemical engineering processes to ensure high purity and isotopic enrichment. Modern synthesis methods leverage catalytic hydrogenation with deuterium gas under controlled conditions to achieve the desired substitution pattern. Quality control measures include rigorous spectroscopic analysis to confirm the isotopic composition and structural integrity of the final product.

From an environmental standpoint, the use of Sulfolane-d8 is considered safe when handled according to established protocols. Its low toxicity profile and biodegradability make it a preferable choice over other solvents in eco-friendly chemical processes. Ongoing research aims to further optimize its production methods to minimize waste and energy consumption, aligning with global sustainability goals.

In conclusion, Sulfolane-d8 (CAS No. 51219-88-6) stands as a testament to the power of isotopic modification in advancing scientific research and industrial applications. Its versatility across multiple disciplines underscores its importance as a key compound in modern chemistry. As technology continues to evolve, we can expect even more innovative uses for this remarkable substance.